Cas no 262433-23-8 (tert-butyl (2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate)

• Product Name: tert-butyl (2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate
• CAS No: 262433-23-8
• MF: C₁₈H₂₈BNO₅
• MW: 349.229625701904
• CID: 5987221
• Update Time: 2025-07-18

tert-butyl (2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate

• Inchi： 1S/C18H28BNO5/c1-16(2,3)23-15(21)20-13-11-12(9-10-14(13)22-8)19-24-17(4,5)18(6,7)25-19/h9-11H,1-8H3,(H,20,21)
• InChI Key： RTEJGMDKEZSLPH-UHFFFAOYSA-N
• SMILES： CC1(C(OB(C2C=CC(OC)=C(NC(=O)OC(C)(C)C)C=2)O1)(C)C)C

Additional information on tert-butyl (2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate

Comprehensive Overview of tert-butyl (2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate (CAS No. 262433-23-8)

tert-butyl (2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate, with the CAS number 262433-23-8, is a specialized boronic ester derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the class of arylboronates, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for constructing carbon-carbon bonds. Its structural features, including the tert-butyl carbamate and methoxy groups, enhance its stability and reactivity, making it a valuable reagent for drug discovery and material science applications.

In recent years, the demand for boron-containing compounds like 262433-23-8 has surged due to their versatility in medicinal chemistry. Researchers frequently search for "boronic acid derivatives in drug design" or "applications of Suzuki coupling reagents," reflecting the compound's relevance in developing targeted therapies and bioconjugation strategies. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety in this molecule ensures improved solubility and handling, addressing common challenges in high-throughput screening workflows.

From a synthetic perspective, tert-butyl (2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate is often employed to introduce arylboronate functionalities into complex scaffolds. Its CAS no 262433-23-8 is frequently cited in patents related to kinase inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with trending topics like "next-generation cancer therapeutics." The compound's methoxy-phenyl segment further enables site-selective modifications, a key focus area in precision medicine.

Environmental and green chemistry considerations have also driven interest in 262433-23-8, as boronic esters are increasingly favored over traditional organotin reagents due to their lower toxicity. Queries such as "sustainable boron reagents" or "eco-friendly coupling reactions" highlight this shift. The compound's stability under ambient conditions and compatibility with aqueous media further bolster its appeal for industrial-scale synthesis.

Analytical characterization of tert-butyl (2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbamate typically involves NMR spectroscopy (notably 11B NMR) and mass spectrometry, techniques often searched alongside "boronate compound analysis." Its crystalline nature facilitates X-ray diffraction studies, providing insights into molecular geometry—a critical factor for structure-activity relationship (SAR) studies.

In summary, CAS no 262433-23-8 represents a multifaceted tool for modern chemists, bridging academic research and industrial applications. Its integration into peptide synthesis, biomarker development, and catalysis underscores its enduring significance in advancing chemical innovation.